Cas no 57780-76-4 (1,2-Benzenediamine,4-(propylthio)-, hydrochloride (1:?))

• Product Name: 1,2-Benzenediamine,4-(propylthio)-, hydrochloride (1:?)
• CAS No: 57780-76-4
• MF: C₉H₁₅ClN₂S
• MW: 218.746799707413
• CID: 374990
• PubChem ID: 6365551
• Update Time: 2025-04-19

1,2-Benzenediamine,4-(propylthio)-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,4-(propylthio)-, hydrochloride (1:?)
• 4-(propylthio)benzene-1,2-diamine hydrochloride
• 4-propylsulfanylbenzene-1,2-diamine,hydrochloride
• 4-(propylsulfanyl)benzene-1,2-diamine hydrochloride
• NS00053049
• SCHEMBL11812617
• EINECS 260-949-3
• 4-propylsulfanylbenzene-1,2-diamine;hydrochloride
• DTXSID70206476
• 57780-76-4

• Inchi： 1S/C9H14N2S.ClH/c1-2-5-12-7-3-4-8(10)9(11)6-7;/h3-4,6H,2,5,10-11H2,1H3;1H
• InChI Key： WEXOIPBOPIVXDZ-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=C(C=1)N)N)CCC

Computed Properties

• Exact Mass: 218.06465
• Monoisotopic Mass: 218.064447
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3

Experimental Properties

• Boiling Point: 352.3°Cat760mmHg
• Flash Point: 166.8°C
• PSA: 52.04